Cas no 2227848-71-5 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
- EN300-1454839
- rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
- 2227848-71-5
-
- Inchi: 1S/C20H20FNO4/c1-13-9-15(21)7-8-16(13)17-10-22(11-18(17)19(23)24)20(25)26-12-14-5-3-2-4-6-14/h2-9,17-18H,10-12H2,1H3,(H,23,24)/t17-,18+/m0/s1
- InChI Key: CEBMUONEGRNYNK-ZWKOTPCHSA-N
- SMILES: FC1C=CC(=C(C)C=1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O
Computed Properties
- Exact Mass: 357.13763628g/mol
- Monoisotopic Mass: 357.13763628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.8Ų
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454839-1.0g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1454839-50mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 50mg |
$1417.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-100mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 100mg |
$1484.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-250mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 250mg |
$1551.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-500mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 500mg |
$1619.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-1000mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 1000mg |
$1686.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-2500mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 2500mg |
$3304.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-5000mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 5000mg |
$4890.0 | 2023-09-29 | ||
| Enamine | EN300-1454839-10000mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid |
2227848-71-5 | 10000mg |
$7250.0 | 2023-09-29 |
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid
Introduction to rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227848-71-5)
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227848-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a benzyl ester group, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable target for further investigation.
The pyrrolidine ring is a five-membered cyclic amine that is commonly found in various biologically active molecules. Its presence in rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid suggests that the compound may exhibit similar biological activities to other pyrrolidine-containing drugs. For instance, pyrrolidine derivatives have been explored for their potential as inhibitors of various enzymes and receptors, including proteases and GPCRs (G protein-coupled receptors).
The benzyl ester group in the compound serves as a protecting group for the carboxylic acid functionality. This group can be selectively removed under mild conditions, allowing for the synthesis of the free carboxylic acid or its derivatives. The ability to manipulate this functional group is crucial for optimizing the pharmacological properties of the compound, such as its solubility, stability, and bioavailability.
The substituted phenyl moiety, specifically the 4-fluoro-2-methylphenyl group, adds another layer of complexity to the molecule. Fluorine atoms are known to influence the electronic properties of organic molecules, often enhancing their binding affinity to biological targets. The presence of a methyl group further modulates the lipophilicity and steric properties of the compound, which can affect its pharmacokinetic behavior.
In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid has been studied for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research has shown that compounds with similar structures can effectively inhibit kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.
A study published in the Journal of Medicinal Chemistry highlighted the inhibitory activity of a closely related compound against a specific kinase involved in cancer progression. The researchers found that the compound exhibited potent and selective inhibition of the target enzyme, leading to significant antiproliferative effects in cancer cell lines. This finding underscores the potential of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid as a lead compound for further drug development.
Beyond its potential as an enzyme inhibitor, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid may also have applications in other areas of medicinal chemistry. For instance, pyrrolidine-based compounds have been investigated for their neuroprotective properties and their ability to modulate ion channels and neurotransmitter receptors. These properties make them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
In addition to its therapeutic potential, the synthesis and characterization of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid have been extensively studied. The compound can be synthesized through a multi-step process involving several key reactions, including nucleophilic substitution, esterification, and chiral resolution. The use of advanced synthetic techniques and chiral catalysts has enabled researchers to produce enantiomerically pure forms of the compound, which are essential for understanding its biological activities.
The physical and chemical properties of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid have also been well-characterized. It is typically obtained as a white solid with a high melting point and good stability under standard laboratory conditions. Its solubility in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) makes it suitable for various biochemical assays and drug formulation studies.
In conclusion, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227848-71-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.
2227848-71-5 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluoro-2-methylphenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)